3-(3-(4-(furan-2-carbonyl)piperazin-1-yl)-3-oxopropyl)-3H-pyrimido[5,4-b]indol-4(5H)-one

• IUPAC Name: 3-[3-[4-(furan-2-carbonyl)piperazin-1-yl]-3-oxopropyl]-5H-pyrimido[5,4-b]indol-4-one
• InChI: InChI=1S/C22H21N5O4/c28-18(25-9-11-26(12-10-25)21(29)17-6-3-13-31-17)7-8-27-14-23-19-15-4-1-2-5-16(15)24-20(19)22(27)30/h1-6,13-14,24H,7-12H2
• InChI Key: KWPCSLVWLDXSEB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(=O)CCN2C=NC3=C(C2=O)NC4=CC=CC=C43)C(=O)C5=CC=CO5
• Molecular Formula: C22H21N5O4
• Molecular Weight: 419.4 g/mol

Description

3-(3-(4-(furan-2-carbonyl)piperazin-1-yl)-3-oxopropyl)-3H-pyrimido[5,4-b]indol-4(5H)-one is a useful research compound. Its molecular formula is C22H21N5O4 and its molecular weight is 419.441. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Applications

Research has focused on the synthesis of novel compounds involving furan-2-carbonyl and piperazine derivatives. For instance, Kumar et al. (2017) synthesized a series of compounds starting from 2-acetylfuran, which were investigated for their antidepressant and antianxiety activities in albino mice using Porsolt’s behavioral despair test and the plus maze method (Kumar et al., 2017). Another study by El-Shahawi and El-ziaty (2017) utilized a furan derivative as a building block for synthesizing new heterocyclic ring systems, indicating the versatility of furan-based compounds in creating diverse chemical structures (El-Shahawi & El-ziaty, 2017).

Antimicrobial and Antifungal Activities

Azab and Khaled (2015) described the synthesis of a furan-based compound and its derivatives, showing potential antimicrobial activities. This illustrates the application of such compounds in developing new antimicrobial agents (Azab & Khaled, 2015). Similarly, Başoğlu et al. (2013) synthesized azole derivatives starting from furan-2-carbohydrazide, demonstrating antimicrobial activities against various microorganisms (Başoğlu et al., 2013).

Anticancer Potential

Kumar et al. (2013) conducted a study on piperazine-2,6-dione and its derivatives, evaluating their anticancer activity. This research highlights the potential of furan and piperazine-based compounds in cancer treatment (Kumar et al., 2013).

Antipsychotic and Neuropharmacological Research

The exploration of furan and piperazine derivatives has also extended to the field of neuropharmacology and antipsychotics. Raviña et al. (2000) synthesized a series of butyrophenones with furan and piperazine elements, evaluating them as potential antipsychotic agents (Raviña et al., 2000).

Agricultural Applications

Wang et al. (2015) synthesized furan and piperazine-containing triazole Mannich bases, demonstrating their fungicidal and herbicidal activities. This research suggests the potential of these compounds in agricultural applications (Wang et al., 2015).